alpha-Tosylpropiophenone
Overview
Description
Alpha-Tosylpropiophenone (ATPP) is an organic compound that belongs to the class of ketones. It is widely used in scientific research for its unique properties and applications. ATPP is synthesized using various methods, and its mechanism of action is well-studied.
Mechanism of Action
Alpha-Tosylpropiophenone acts as a catalyst in various reactions. It is a key intermediate in the synthesis of various compounds. This compound is also used as a starting material for the synthesis of other ketones and alcohols. It is used in the synthesis of various pharmaceuticals and agrochemicals. This compound is also used as a reagent in organic synthesis for the preparation of chiral compounds.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not used as a drug or medication, and its use is limited to scientific research.
Advantages and Limitations for Lab Experiments
Alpha-Tosylpropiophenone is a versatile compound that is widely used in scientific research. Its unique properties make it an ideal starting material for the synthesis of various compounds. It is also a key intermediate in the synthesis of pharmaceuticals and agrochemicals. However, this compound is a hazardous compound that requires special handling and storage. It is also expensive, which limits its use in large-scale experiments.
Future Directions
Alpha-Tosylpropiophenone has a wide range of applications in scientific research. Future research could focus on the development of new synthesis methods that are more cost-effective and environmentally friendly. There is also a need for research on the use of this compound in the synthesis of new pharmaceuticals and agrochemicals. In addition, research could focus on the use of this compound as a reagent in the preparation of chiral compounds.
Conclusion
In conclusion, this compound is a versatile compound that is widely used in scientific research. Its unique properties make it an ideal starting material for the synthesis of various compounds. This compound is synthesized using various methods, and its mechanism of action is well-studied. While this compound has no known biochemical or physiological effects, it is a hazardous compound that requires special handling and storage. Future research could focus on the development of new synthesis methods and the use of this compound in the synthesis of new pharmaceuticals and agrochemicals.
Scientific Research Applications
Alpha-Tosylpropiophenone is widely used in scientific research as a starting material for the synthesis of various compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. This compound is also used as a reagent in organic synthesis for the preparation of ketones and alcohols. It is also used in the synthesis of chiral compounds.
properties
IUPAC Name |
2-(4-methylphenyl)sulfonyl-1-phenylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3S/c1-12-8-10-15(11-9-12)20(18,19)13(2)16(17)14-6-4-3-5-7-14/h3-11,13H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRJYQIIUEHYEGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C(C)C(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14195-15-4 |
Source
|
| Record name | NSC137964 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137964 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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